Cas no 69525-81-1 (Morantel Citrate)

• Product Name: Morantel Citrate
• CAS No: 69525-81-1
• MF: C₁₈H₂₄N₂O₇S
• MW: 412.457364082336
• CID: 517814
• PubChem ID: 5702276
• Update Time: 2025-05-26

Morantel Citrate Chemical and Physical Properties

Names and Identifiers

• (E)-1,4,5,6-Tetrahydro-1-methyl-2-(2-(3-methyl-2-thienyl)vinyl)pyrimidinediylium hydrogen citrate
• (E)-1,4,5,6-Tetrahydro-1-methyl-2-(2-(3-methyl-2-thienyl)vinyl)pyrimidinediylium hydrogen citr...
• 2-hydroxypropane-1,2,3-tricarboxylic acid,1-methyl-2-[(E)-2-(3-methylthiophen-2-yl)ethenyl]-5,6-dihydro-4H-pyrimidine
• MORANTEL CITRATE SALT
• MORANTEL CITRATE
• UNII-VC8Z4SS5QX
• NCGC00095083-01
• EINECS 274-028-9
• HMS502L08
• VC8Z4SS5QX
• HMS2093M11
• SCHEMBL2777336
• CCG-39377
• Exhelm (TN)
• MFCD00079447
• Q27291761
• (E)-1-methyl-2-(2-(3-methylthiophen-2-yl)vinyl)-1,4,5,6-tetrahydropyrimidine 2-hydroxypropane-1,2,3-tricarboxylate
• 2-hydroxypropane-1,2,3-tricarboxylic acid;1-methyl-2-[(E)-2-(3-methylthiophen-2-yl)ethenyl]-5,6-dihydro-4H-pyrimidine
• SPECTRUM1503931
• EX-A1463
• NCGC00095083-02
• DTXSID90219780
• SR-01000721901-2
• HS-0101
• CS-0028552
• Morantel (citrate)
• MORANTEL CITRATE [MART.]
• SCHEMBL22320735
• HMS1922M08
• D08231
• HY-108387
• AC-32489
• SMR003475008
• MLS004712037
• 69525-81-1
• CHEMBL1330312
• Exhelm
• NSC758647
• Pharmakon1600-01503931
• AKOS024255719
• 1,4,5,6-Tetrahydro-1-methyl-2-[(1E)-2-(3-methyl-2-thienyl)ethenyl]pyrimidine 2-hydroxy-1,2,3-propanetricarboxylate (1:1)
• DTXCID40142271
• 1,4,5,6-Tetrahydro-1-methyl-2-[(1E)-2-(3-methyl-2-thienyl)ethenyl]pyrimidine 2-Hydroxy-1,2,3-propanetricarboxylate;
• PYRIMIDINE, 1,4,5,6-TETRAHYDRO-1-METHYL-2-((1E)-2-(3-METHYL-2-THIENYL)ETHENYL)-, 2-HYDROXY-1,2,3-PROPANETRICARBOXYLATE (1:1)
• MORANTEL CITRATE (MART.)
• OLOCXIJVDIVAHH-FXRZFVDSSA-N
• Pyrimidine, 1,4,5,6-tetrahydro-1-methyl-2-[(1E)-2-(3-methyl-2-thienyl)ethenyl]-, 2-hydroxy-1,2,3-propanetricarboxylate (1:1)
• MORANTEL CITRATE MONOHYDRATE
• Morantel Citrate

• Inchi： 1S/C12H16N2S.C6H8O7/c1-10-6-9-15-11(10)4-5-12-13-7-3-8-14(12)2;7-3(8)1-6(13,5(11)12)2-4(9)10/h4-6,9H,3,7-8H2,1-2H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)/b5-4+;
• InChI Key： OLOCXIJVDIVAHH-FXRZFVDSSA-N
• SMILES： S1C=CC(C)=C1/C=C/C1=NCCCN1C.OC(C(=O)O)(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 412.13000
• Monoisotopic Mass: 412.13042228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 500
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 176Ų

Experimental Properties

• Color/Form: Light yellow or yellowish brown crystals or powders
• Solubility: H2O: soluble4.0ML, clear, yellow-green (200 mg + 4.0 mL H2O)
• PSA: 175.97000
• LogP: 0.92870
• Solubility: Not determined

Morantel Citrate Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： 36
• Hazardous Material Identification：

Additional information on Morantel Citrate

Comprehensive Guide to Morantel Citrate (CAS No. 69525-81-1): Applications, Benefits, and Industry Insights

Morantel Citrate (CAS No. 69525-81-1) is a widely recognized anthelmintic compound primarily used in veterinary medicine to combat parasitic infections in livestock. As a derivative of the tetrahydropyrimidine class, it exhibits potent efficacy against gastrointestinal nematodes, making it a cornerstone in animal health management. With the growing demand for sustainable livestock farming, Morantel Citrate has garnered significant attention for its role in improving herd productivity and reducing economic losses caused by parasitic infestations.

In recent years, the global focus on animal welfare and antibiotic-free farming has driven innovations in parasitic control strategies. Morantel Citrate aligns with these trends due to its targeted action against parasites without disrupting the gut microbiota—a critical consideration for farmers adopting organic practices. Studies highlight its low residue profile, addressing consumer concerns about food safety in meat and dairy products. This positions 69525-81-1 as a preferred choice for integrated pest management (IPM) programs.

The mechanism of action of Morantel Citrate involves nicotinic acetylcholine receptor agonism, inducing paralysis and subsequent expulsion of parasitic worms. Unlike broad-spectrum anthelmintics, its selective activity minimizes resistance development—a pressing issue in veterinary parasitology. Researchers are exploring synergistic formulations combining Morantel Citrate with botanicals like thymol or tannins to enhance efficacy while meeting regulatory requirements for green chemistry in animal health products.

From a manufacturing perspective, CAS No. 69525-81-1 requires strict adherence to Good Manufacturing Practices (GMP) to ensure consistent purity (>98% by HPLC). Analytical methods such as LC-MS/MS are employed for quality control, particularly for detecting chiral impurities that may affect pharmacological activity. The compound’s stability under varying pH conditions makes it suitable for oral suspensions and feed additives—key delivery systems for ruminant deworming protocols.

Market analytics reveal increasing adoption of Morantel Citrate in emerging economies where smallholder farming dominates. Its cost-effectiveness compared to macrocyclic lactones drives demand, especially for sheep and goat production systems. Regulatory agencies including the FDA and EMA have established maximum residue limits (MRLs) for 69525-81-1 in edible tissues, with withdrawal periods typically ranging from 7-14 days depending on animal species.

Environmental impact assessments show Morantel Citrate undergoes rapid biodegradation in soil (DT50 <30 days), reducing ecological risks compared to persistent organic pollutants. This characteristic supports its inclusion in One Health initiatives aiming to balance livestock productivity with ecosystem conservation. Recent patent filings describe novel slow-release formulations of Morantel Citrate using biodegradable polymers—an innovation responding to the need for extended parasite protection during grazing seasons.

Veterinarians frequently search for "Morantel Citrate dosage for calves" or "comparison between Morantel and Pyrantel," reflecting practical clinical queries. Evidence-based guidelines recommend 10 mg/kg body weight for cattle, with rotational use alongside benzimidazoles to delay resistance. The compound’s minimal interaction with vaccines and nutritional supplements further enhances its utility in preventive herd health programs.

Future research directions for CAS No. 69525-81-1 include nanoparticle-based delivery systems to improve bioavailability and reduce dosing frequency. With climate change altering parasite epidemiology, Morantel Citrate may see expanded applications in tropical regions facing heightened helminth challenges. Industry collaborations are investigating its potential against emerging resistant strains through molecular modeling approaches.

In conclusion, Morantel Citrate remains a vital tool for sustainable livestock production, combining proven efficacy with evolving environmental and regulatory compliance. Its integration into precision farming systems and value chains underscores the compound’s enduring relevance in modern agriculture.